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Compound of Interest

Compound Name: Alpelisib hydrochloride

Cat. No.: B15144926

Alpelisib Hydrochloride Technical Support
Center

Welcome to the technical resource center for Alpelisib hydrochloride. This guide provides
researchers, scientists, and drug development professionals with essential information on
solubility, solution preparation, and troubleshooting for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is Alpelisib and how does it work?

A: Alpelisib is an orally bioavailable small molecule that selectively inhibits the alpha isoform of
phosphatidylinositol 3-kinase (PI3Ka).[1][2][3] The PI3BK/AKT/mTOR pathway is a critical
signaling pathway for cellular proliferation, growth, and survival, and it is frequently
overactivated in cancer.[2][4] Alpelisib targets the p110a catalytic subunit of PI3K, including
common mutant forms, thereby blocking the downstream signaling cascade and reducing
tumor growth.[2][5][6] It is the first PI3K inhibitor approved for treating certain types of
advanced breast cancer with PIK3CA mutations.[2][5][7]

Q2: In which solvents is Alpelisib hydrochloride soluble?

A: Alpelisib hydrochloride has high solubility in DMSO. It has limited solubility in ethanol and
is practically insoluble in water, especially at neutral and basic pH.[8][9][10] Its solubility is pH-
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dependent, showing higher solubility in acidic conditions.[8] For detailed quantitative data,
please refer to the solubility tables below.

Q3: How should I store Alpelisib hydrochloride powder and stock solutions?
A:

o Powder: The solid compound should be stored at -20°C for long-term stability (up to 3 years).

[1][]

e Stock Solutions: Aliguot stock solutions to avoid repeated freeze-thaw cycles. In a solvent
like DMSO, solutions can be stored at -80°C for up to one year or at -20°C for up to one
month.[9]

Troubleshooting Guide

Q1: I'm having trouble completely dissolving Alpelisib hydrochloride in DMSO. What should |
do?

A: This is a common issue that can often be resolved with the following steps:

e Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture
from the air. This absorbed water can significantly reduce the solubility of Alpelisib
hydrochloride.[9][10] Always use a fresh, unopened bottle or a properly stored anhydrous
grade of DMSO.

¢ Sonication: Gentle warming and sonication can help break up particles and facilitate
dissolution.[1]

¢ Check Concentration: Ensure you are not trying to prepare a solution that exceeds the
maximum solubility limit (see tables below).

Q2: My Alpelisib hydrochloride solution appears to have precipitated after being added to an
aqueous buffer or cell culture medium. How can | prevent this?

A: This is expected, as Alpelisib hydrochloride is practically insoluble in agueous solutions at
neutral pH.[8][9] The final concentration of the organic solvent (like DMSO) in your aqueous
medium must be kept low enough to maintain solubility, typically well below 1%.
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o Workflow: First, prepare a high-concentration stock solution in 100% DMSO. Then, perform
serial dilutions in your aqueous buffer or medium to reach the desired final concentration for
your experiment. The key is to add the DMSO stock to the aqueous solution while vortexing
to ensure rapid mixing and prevent localized precipitation.

Q3: Why is the solubility of Alpelisib (free base) different from Alpelisib hydrochloride?

A: Alpelisib hydrochloride is the salt form of Alpelisib. The hydrochloride salt is generally
used to improve properties like stability and handling. However, the solubility characteristics
can differ significantly from the free base form. It is crucial to use the solubility data specific to
the form of the compound you are working with. For instance, some vendors report the
solubility of the free base in DMSO to be as high as 240 mg/mL, while the hydrochloride salt is
reported around 96 mg/mL.[1][9]

Data Presentation: Solubility Tables

Table 1: Solubility of Alpelisib Hydrochloride

. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Use fresh,
anhydrous DMSO
DMSO 96 200.86 as moisture can
reduce solubility.
[e]
Ethanol 3 6.27

| Water | Insoluble | - | Practically insoluble (0.02 mg/mL).[8] |

Table 2: pH-Dependent Aqgueous Solubility of Alpelisib (Free Base) at 37°C
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pH Solubility (mg/mL) Condition

1.0 3.64 0.1N HCI[8]

1.1 1.43 Simulated Gastric Fluid[8]
| >3.0]<0.09]-|

Experimental Protocols & Workflows

Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO

o Weigh Compound: Accurately weigh the required amount of Alpelisib hydrochloride
powder (Molecular Weight: 477.93 g/mol ). To prepare 1 mL of a 100 mM solution, you would
need 47.79 mg.

o Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO.

» Dissolve: Vortex the solution and use an ultrasonic bath if necessary to ensure the
compound is completely dissolved.

o Store: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at
-80°C for long-term use.

Protocol 2: Formulation for In Vivo Oral Administration
(Example)

This protocol describes a common vehicle for oral gavage in animal studies. The final solution
IS a suspension.

e Prepare Stock: Start with a concentrated, clear stock solution of Alpelisib hydrochloride in
100% DMSO (e.g., 96 mg/mL).[9]

e Add Co-solvents: For a 1 mL final working solution, follow these steps in order, ensuring the
solution is mixed evenly after each addition:[9]

o Take 50 pL of the 96 mg/mL DMSO stock solution.
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o Add 400 pL of PEG300 and mix until the solution is clear.
o Add 50 pL of Tween® 80 and mix until the solution is clear.

o Add 500 pL of ddH20 to bring the final volume to 1 mL.

o Administer: Use the mixed solution immediately for optimal results.[9]

Visualizations
Alpelisib Mechanism of Action

Alpelisib selectively inhibits the p110a subunit of PI3K, which is a key enzyme in the
PI3K/Akt/mTOR signaling pathway. This pathway, when activated by growth factors, promotes
cell survival, proliferation, and growth. By blocking PI3Ka, Alpelisib disrupts this cascade in
cancer cells, particularly those with activating PIK3CA mutations.
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Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of Alpelisib.
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Experimental Workflow: Stock Solution Preparation

This diagram illustrates the standard procedure for preparing a stock solution of Alpelisib
hydrochloride for laboratory use.

Weigh Alpelisib Add Anhydrous Vortex / Sonicate Aliquot into e
®—> Hydrochloride Powder DMSO to Dissolve Vials Store at -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing an Alpelisib hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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